2-(Thiophen-2-yl)-7-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-thiophen-2-yl-7-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H16N4O3S/c1-23-13-9-11(10-14(24-2)16(13)25-3)12-6-7-19-18-20-17(21-22(12)18)15-5-4-8-26-15/h4-10H,1-3H3
• InChI Key: PPDGCVHKVLIKGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=CC=NC3=NC(=NN23)C4=CC=CS4

Description

2-(Thiophen-2-yl)-7-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine: is a heterocyclic compound with an intriguing structure. It combines a triazolo[1,5-a]pyrimidine core with substituents at specific positions.

• The compound’s aromatic rings and heterocyclic moieties contribute to its unique properties, making it an interesting subject for research.

Preparation Methods

Synthetic Routes: One method involves the oxidative N-N bond formation reaction using I₂/KI.

Reaction Conditions: The specific conditions for this reaction may vary, but the use of I₂ and KI as oxidants is common.

Industrial Production: While industrial-scale production methods are not widely reported, the compound’s synthetic feasibility suggests scalability.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions, but modifications at the triazolo[1,5-a]pyrimidine core or the substituents are likely.

Scientific Research Applications

Chemistry: Investigate its photophysical properties, crystal structures, and supramolecular interactions.

Biology: Explore its potential as a fluorescent probe or bioimaging agent.

Medicine: Assess its pharmacological activity, including anticancer or antimicrobial properties.

Industry: Consider its use in organic electronics or materials science.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.

Molecular Targets: Identify relevant cellular receptors, enzymes, or proteins.

Pathways Involved: Investigate signaling pathways affected by the compound.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to other triazolo[1,5-a]pyrimidines.

Similar Compounds: While I don’t have a specific list, explore related compounds like 1,2,4-triazolo[1,5-a]pyridines or other heterocycles.

Remember that further research and experimental validation are essential to fully understand the compound’s properties and applications